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Compound of Interest

Compound Name: ZM39923 hydrochloride

Cat. No.: B1662117

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive Guide to
the Safe Handling, Application, and Disposal of ZM39923 Hydrochloride.

This document provides critical safety and logistical information for the laboratory use of
ZM39923 hydrochloride, a potent inhibitor of Janus kinase 3 (JAK3). Adherence to these
guidelines is essential to ensure personal safety and experimental integrity.

Immediate Safety and Handling Precautions

ZM39923 hydrochloride is classified as harmful if swallowed, causes skin and eye irritation,
and may cause respiratory irritation.[1] All handling of this compound should be performed in a
well-ventilated area, preferably within a chemical fume hood.[2]

Personal Protective Equipment (PPE)

A comprehensive approach to personal safety involves the mandatory use of the following
PPE:
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PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles or a

face shield.

Protects against accidental
splashes that can cause

serious eye irritation.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile).

Prevents skin contact which

can lead to irritation.[1]

Respiratory Protection

A NIOSH-approved respirator.

Necessary if working outside a
fume hood or with the
powdered form to prevent

respiratory tract irritation.[1][3]

Protective Clothing

Alab coat.

Provides a barrier against
contamination of personal

clothing.

Hazard Summary and First Aid
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Hazard GHS Classification First Aid Measures
o If swallowed, call a poison
o Acute toxicity, Oral (Category _ _
Oral Toxicity center or doctor immediately.

A)[1][2]

Rinse mouth.[2]

Skin Irritation

Skin irritation (Category 2)[1]

Immediately wash with soap
and water and rinse
thoroughly. Remove

contaminated clothing.[1]

Eye Irritation

Eye irritation (Category 2A)[1]

Rinse opened eye for several
minutes under running water. If
symptoms persist, consult a
doctor.[1]

Respiratory Irritation

Specific target organ toxicity
(single exposure) (Category 3)
[1]

Move person to fresh air. If
breathing is difficult, seek

medical attention.

Aquatic Hazard

Acute aquatic toxicity
(Category 1), Chronic aquatic
toxicity (Category 1)[2]

Avoid release to the

environment.[2]

Operational Plans: From Receipt to Disposal

A systematic workflow ensures both safety and the quality of experimental results.
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Receiving and Storage

Receiving

'

Storage at -20°C

Solution Preparation

Prepare Stock Solution (e.g., in DMSO)

'

Prepare Working Solutions

Experimentation

In Vitro Kinase Assay

I
|

Waste M%nagement

Decontaminate Glassware

'

Collect Waste

'

Neutralize Acidic Waste

'

Dispose via Approved Channels
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1662117?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/The-JAK-STAT-pathway-Step-1-The-ligand-usually-a-cytokine-binds-and-cross-links-its_fig1_342339514
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_In_Vitro_JAK3_Inhibition_Assays.pdf
https://www.kamatlab.com/documents/Safety/Waste%20Disposal%20SOP.pdf
https://www.benchchem.com/product/b1662117#personal-protective-equipment-for-handling-zm39923-hydrochloride
https://www.benchchem.com/product/b1662117#personal-protective-equipment-for-handling-zm39923-hydrochloride
https://www.benchchem.com/product/b1662117#personal-protective-equipment-for-handling-zm39923-hydrochloride
https://www.benchchem.com/product/b1662117#personal-protective-equipment-for-handling-zm39923-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1662117?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662117?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

